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Compound of Interest

Compound Name: 2'-Iodoacetophenone

Cat. No.: B1295891 Get Quote

An In-depth Technical Guide to 2'-Iodoacetophenone

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and applications of 2'-Iodoacetophenone, a key intermediate in various

chemical and pharmaceutical syntheses. The information is tailored for researchers, scientists,

and professionals in drug development and material science.

Core Properties of 2'-Iodoacetophenone
2'-Iodoacetophenone is a halogenated aromatic ketone. Its chemical structure, featuring an

iodine atom on the ortho position of the acetophenone ring, makes it a versatile reagent in

organic synthesis.[1] The presence of the iodine atom, a good leaving group, and the carbonyl

group allows for a variety of chemical modifications and makes it highly reactive in processes

like nucleophilic substitution reactions.[1][2]

Quantitative Data Summary
The fundamental molecular and physical properties of 2'-Iodoacetophenone are summarized

in the table below for quick reference.
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Property Value Citations

Molecular Formula C₈H₇IO [2][3][4]

Molecular Weight 246.05 g/mol [2][3][4][5][6]

CAS Number 2142-70-3 [2][3]

Appearance
Yellow to amber solid or clear

yellow liquid
[2][7]

Melting Point 29-32 °C [2]

Density ~1.72 - 1.78 g/mL at 25 °C [2][7][8]

Refractive Index 1.618 (at 20 °C) [2][5][7]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether); insoluble

in water

[1][2]

Experimental Protocols
The following section details a common experimental protocol for the synthesis of 2'-
Iodoacetophenone.

Synthesis of 2'-Iodoacetophenone via Diazotization of 2'-
Aminoacetophenone
This method is a widely used laboratory procedure for the preparation of 2'-
Iodoacetophenone.[6][7]

Materials:

2'-Aminoacetophenone

p-Toluenesulfonic acid (p-TsOH)

Acetonitrile (CH₃CN)

Sodium nitrite (NaNO₂)
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Potassium iodide (KI)

Deionized water (H₂O)

Sodium bicarbonate (NaHCO₃)

Sodium thiosulfate (Na₂S₂O₃)

Ethyl acetate (EtOAc)

Hexanes

Procedure:

In a suitable reaction vessel, dissolve p-TsOH (3.0 equivalents) in acetonitrile.

Add 2'-aminoacetophenone (1.0 equivalent) to the solution. Cool the resulting amine salt

suspension to 0-5 °C in an ice bath.[6][7]

Prepare a solution of sodium nitrite (2.0 equivalents) in water and a separate solution of

potassium iodide (2.5 equivalents) in water.

Sequentially add the sodium nitrite solution and then the potassium iodide solution to the

cooled suspension.[6][7]

Stir the reaction mixture at 0-5 °C for 10 minutes.[6][7]

Allow the mixture to warm to room temperature and continue stirring until the starting amine

is completely consumed, which can be monitored by an appropriate technique (e.g., TLC).[6]

[7]

Upon completion, add water to the reaction mixture, followed by the addition of a 1M sodium

bicarbonate solution until the pH reaches 9-10.[6][7]

Add a 2M sodium thiosulfate solution to quench any remaining iodine.[6][7]

Extract the aqueous mixture with ethyl acetate.
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Combine the organic extracts and purify using column chromatography with a hexane:ethyl

acetate (9:1 v/v) eluent to yield 2'-iodoacetophenone as a yellow oil.[6][7]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2'-Iodoacetophenone from

2'-Aminoacetophenone.

2'-Aminoacetophenone

1. p-TsOH, CH3CN
2. NaNO2, H2O (0-5°C)

Diazonium Salt
(in situ)

KI, H2O

2'-Iodoacetophenone
Workup & Purification

(NaHCO3, Na2S2O3, EtOAc,
Column Chromatography)

Click to download full resolution via product page

Caption: Synthesis workflow for 2'-Iodoacetophenone.

Applications in Research and Development
2'-Iodoacetophenone serves as a crucial building block in the synthesis of a variety of organic

molecules. Its primary applications are found in:

Pharmaceutical Synthesis: It is an essential intermediate for producing numerous active

pharmaceutical ingredients (APIs), including indene derivatives.[2][7]

Material Science: The compound is utilized in creating novel materials, such as polymers

with specific electronic or optical properties.[2]
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Fine Chemicals: It acts as a precursor for various fine chemicals, contributing to industries

like fragrances.[2]

Organic Synthesis: It readily reacts with boronic acids to form aryl boronic acid derivatives,

which can act as organocatalysts for synthesizing other bioactive molecules.[1][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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